Cas no 173089-81-1 (Isoquinoline-6-carbaldehyde)

• Product Name: Isoquinoline-6-carbaldehyde
• CAS No: 173089-81-1
• MF: C₁₀H₇NO
• MW: 157.168682336807
• MDL: MFCD06227438
• CID: 98344
• PubChem ID: 15290359
• Update Time: 2025-04-18

Isoquinoline-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Isoquinoline-6-carbaldehyde
• 6-Isoquinolinecarboxaldehyde
• 6-Formylisoquinoline
• Isoquinoline-6-carboxaldehyde
• 6-Isoquinolinecarboxaldehyde (9CI)
• 6-Formylisoquinoline, 6-Formyl-2-azanaphthalene
• Isoquinoline-6-carboxaldehyde 95+%
• Isoquinoline-6-carbaldehyde≥ 95% (NMR)
• SCHEMBL1519743
• MFCD06227438
• EN300-187639
• AT15535
• FT-0722601
• PS-4735
• 173089-81-1
• Z1198168240
• A921685
• SXPXHJKHWVCCRO-UHFFFAOYSA-N
• MB03742
• CS-0021806
• AKOS006282766
• DTXSID50571038
• W-206049
• DB-064898

• MDL： MFCD06227438
• Inchi： 1S/C10H7NO/c12-7-8-1-2-10-6-11-4-3-9(10)5-8/h1-7H
• InChI Key： SXPXHJKHWVCCRO-UHFFFAOYSA-N
• SMILES： O=CC1C=CC2C=NC=CC=2C=1

Computed Properties

• Exact Mass: 157.05300
• Monoisotopic Mass: 157.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.223±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 331.718°C at 760 mmHg
• Flash Point: 162.428°C
• Refractive Index: 1.687
• Solubility: Slightly soluble (1.0 g/l) (25 º C),
• PSA: 29.96000
• LogP: 2.04730